Cas no 54044-25-6 (2-Decanone, 1-nitro-)

• Product Name: 2-Decanone, 1-nitro-
• CAS No: 54044-25-6
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 355695
• PubChem ID: 283431
• Update Time: 2025-04-19

2-Decanone, 1-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Decanone, 1-nitro-
• 1-nitrodecan-2-one
• 1-nitro-2-decanone
• 54044-25-6
• DTXSID20300655
• YFBGMGHWMDOIOX-UHFFFAOYSA-N
• SCHEMBL11507040

• Inchi： 1S/C10H19NO3/c1-2-3-4-5-6-7-8-10(12)9-11(13)14/h2-9H2,1H3
• InChI Key： YFBGMGHWMDOIOX-UHFFFAOYSA-N
• SMILES： O=C(C[N+](=O)[O-])CCCCCCCC

Computed Properties

• Exact Mass: 201.13657
• Monoisotopic Mass: 201.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21